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Compound of Interest

Compound Name: Azido-PEG23-C2-azide

Cat. No.: B8113888

Disclaimer: A specific Safety Data Sheet (SDS) for Azido-PEG23-C2-azide was not publicly
available. This guide is compiled from publicly accessible safety information for similar
bifunctional azido-PEG compounds and general safety protocols for handling organic azides.
Researchers must consult the official SDS provided by their supplier for definitive safety
information.

Introduction

Azido-PEG23-C2-azide is a bifunctional, hydrophilic polyethylene glycol (PEG) linker used
extensively in bioconjugation, drug delivery, and materials science. Its terminal azide groups
enable efficient and specific "click chemistry” reactions. While the PEG backbone is generally
considered biocompatible and non-toxic, the presence of two terminal azide functionalities
necessitates stringent safety protocols.[1][2] Organic azides are energy-rich molecules that can
be heat- and shock-sensitive, requiring careful handling to prevent potentially explosive
decomposition.[3] This document provides a detailed technical overview of the known hazards,
handling procedures, and emergency responses associated with this class of compounds.

Hazard Identification and Classification

While the PEG component of the molecule has low toxicity, the azide groups are the primary
source of hazard.[4][5] Based on the Safety Data Sheet for a structurally related compound, N-
(acid-PEG3)-N-bis(PEG3-azide), the following GHS classifications are representative for this
chemical class.[6]
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Table 1: GHS Hazard Classification (Representative Example)[6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o

Irritation irritation

Specific target organ toxicity, H335: May cause respiratory
] Category 3 o

single exposure irritation

Source: SDS for N-(acid-PEG3)-N-bis(PEG3-azide).[6] This information should be considered
representative and may not be identical for Azido-PEG23-C2-azide.

Organic azides, as a class, are potentially explosive and can decompose violently with the
input of energy from heat, light, pressure, or shock.[1][7]

The following diagram illustrates the logical flow of hazard identification based on the
compound's structure.
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Azido-PEG23-C2-azide

Polyethylene Glycol (PEG) Backbone

Generally Low Toxicity & Bioc@

Terminal Azide Groups (-N3)

Potential Hazards

Energy-Rich
Potentially Explosive

Chemical Reactivity & Toxicity

Diagram 1: Hazard Identification Logic
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Don Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

:

Prepare Work Area in Fume Hood
(Ensure Blast Shield is present)

:

Equilibrate Reagent to Room Temperature

Prepiration

Weigh Compound
(Use non-metal spatula, e.g., plastic or ceramic)

:

Dissolve in Appropriate Non-Halogenated Solvent

.

Perform Reaction

Hankling

Quench or Deactivate any Excess Azide
(If applicable per institutional policy)

:

Dispose of Waste in Designated
Azide-Only Waste Container

:

Clean Work Area

Cleanup i Disposal

Return Unused Reagent to Storage
(-20°C, Desiccated, Away from Light)

Storage

Diagram 2: Safe Handling Workflow
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Emergency Event
(Spill or Exposure)

. Identify Exposure Route
?
Is the spill large or unmanageable? (Skin, Eye, Inhalation)

Evacuate Area
Alert Safety Officer / Call Emergency Services

|Contain spill with inert, non-metallic absorbent material|

Administer First Aid
(See Table 4)

/

|Carefully collect material into designated azide waste container|

Seek Immediate Medical Attention
(Bring SDS if available)

Spill Response

Personnel Exposure

Y

Decontaminate area

Diagram 3: Emergency Response Flowchart

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8113888?utm_src=pdf-body-img
https://www.benchchem.com/product/b8113888?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]

2. hclco.com [hclco.com]

3. Information on Azide Compounds — Stanford Environmental Health & Safety
[ehs.stanford.edu]

» 4. media.laballey.com [media.laballey.com]

e 5. spectrumchemical.com [spectrumchemical.com]

e 6. file.medchemexpress.com [file.medchemexpress.com]
e 7.ucd.ie [ucd.ie]

 To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Azido-
PEG23-C2-azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113888#azido-peg23-c2-azide-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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